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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Acetamido-2-nitrobenzoic acid is a substituted amidobenzoic acid that serves as a critical
building block in synthetic organic chemistry. Its structural features—a carboxylic acid group, a
nitro group, and an acetamido group—provide multiple reaction sites, making it a versatile
intermediate in the synthesis of pharmaceuticals and other complex organic molecules. This
guide provides a comprehensive overview of its core physicochemical properties, with a
primary focus on its molecular weight, alongside validated analytical methodologies for its
characterization and quantification, practical applications, and essential safety protocols. The
information herein is intended to equip researchers and drug development professionals with
the technical knowledge required for the effective utilization of this compound.

Chapter 1: Fundamental Physicochemical
Properties
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A thorough understanding of the fundamental properties of 5-Acetamido-2-nitrobenzoic acid
is paramount for its successful application in research and development. These properties
dictate its behavior in chemical reactions, its solubility in various solvent systems, and the
appropriate analytical techniques for its characterization.

Chemical Identity and Structure

5-Acetamido-2-nitrobenzoic acid is systematically named and identified by several key
descriptors. It is classified as an amidobenzoic acid where a benzoic acid core is substituted
with an acetamido group at position 5 and a nitro group at position 2.[1]

IUPAC Name: 5-acetamido-2-nitrobenzoic acid[1]

Synonyms: 5-Acetylamino-2-nitrobenzoic acid, 2-Nitro-5-acetylaminobenzoic acid[1]

CAS Number: 4368-83-6[1][2][3]

Chemical Formula: CoHsN20s5[1][3]

Core Topic: Molecular Weight and Isotopic Distribution

The molecular weight is a cornerstone property for any chemical compound, essential for
stoichiometric calculations in synthesis and for interpretation of mass spectrometry data.

The average molecular weight (often referred to as molecular weight) is calculated using the
weighted average of the natural abundances of the isotopes of each element in the formula.
For CoHsN20s, this value is 224.17 g/mol .[1][2][3]

In the context of high-resolution mass spectrometry (HRMS), a technique frequently employed
in drug development for precise mass determination, the monoisotopic mass is the more
relevant value. This is the mass of the molecule calculated using the mass of the most
abundant isotope of each element (e.g., 12C, tH, 1“N, and 1°0).

» Monoisotopic Mass: 224.04332136 Da[1]

The distinction is critical: average molecular weight is used for bulk calculations (e.g., weighing
out a reagent for a reaction), while monoisotopic mass is used to identify compounds from their
mass-to-charge ratio in HRMS, enabling confirmation of elemental composition.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1222500/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-acetamido-2-nitrobenzoic-acid
https://www.benchchem.com/product/b1222500/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-acetamido-2-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://www.benchchem.com/product/b1222500/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-acetamido-2-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://www.echemi.com/produce/pr24062612823-5-acetamido-2-nitrobenzoic-acid.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/124099
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/124099
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://www.echemi.com/produce/pr24062612823-5-acetamido-2-nitrobenzoic-acid.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/124099
https://pubchem.ncbi.nlm.nih.gov/compound/78076
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Key Physicochemical Data

The physical properties of 5-Acetamido-2-nitrobenzoic acid are summarized in the table
below. These parameters are crucial for selecting appropriate solvents for reactions and
purifications, as well as for predicting the compound's behavior in different environments.

Property Value Source(s)
Molecular Weight 224.17 g/mol [1][2]13]
Exact Mass 224.043 Da [1]

Melting Point 210-220 °C [2]

Boiling Point 522.9 °C at 760 mmHg [2]

Density 1.526 g/cm3 [2]
Appearance White crystalline powder

Chapter 2: Analytical Methodologies

Robust analytical methods are essential for confirming the identity, purity, and concentration of
5-Acetamido-2-nitrobenzoic acid in experimental settings. High-Performance Liquid
Chromatography (HPLC) is the preferred method for quantification due to its precision and
sensitivity.

High-Performance Liquid Chromatography (HPLC) for
Quantification

Reverse-phase HPLC with UV detection is a standard and effective technique for analyzing 5-
Acetamido-2-nitrobenzoic acid. The aromatic nature of the compound makes it an excellent
chromophore for UV detection.

e Column: A C18 column is chosen as the stationary phase because its nonpolar nature is
well-suited for retaining the moderately polar 5-Acetamido-2-nitrobenzoic acid from a more
polar mobile phase.
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Mobile Phase: A mixture of an organic solvent (like acetonitrile) and an aqueous, slightly
acidic buffer (like water with 0.1% trifluoroacetic acid) is used. The acetonitrile acts as the
strong, eluting solvent, while the acidic water suppresses the ionization of the carboxylic acid
group, leading to better peak shape and consistent retention times.

Detection: The nitro and acetamido groups on the benzene ring create a conjugated system
that absorbs UV light strongly. A detection wavelength around 200-254 nm is typically
effective for aromatic compounds.[4]

Instrumentation: Utilize an HPLC system equipped with a UV-Vis detector and a C18
reverse-phase column (e.g., 150 x 4.6 mm, 5 um particle size).[4]

Mobile Phase Preparation: Prepare Eluent A as ultrapure water with 0.1% (v/v)
Trifluoroacetic acid (TFA) and Eluent B as HPLC-grade acetonitrile with 0.1% (v/v) TFA.[4]

Standard Solution Preparation:

o Accurately weigh 10 mg of 5-Acetamido-2-nitrobenzoic acid standard and dissolve it in
10 mL of the mobile phase to create a 1000 pg/mL stock solution.

o Perform serial dilutions to prepare working standards in a relevant concentration range
(e.g., 1-100 pg/mL).[4]

Sample Preparation: Dissolve the sample in the mobile phase, ensuring the final
concentration falls within the calibration range. Filter all standards and samples through a
0.45 pm syringe filter prior to injection.[4]

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

[¢]

[¢]

Injection Volume: 10 pL

[e]

Detection Wavelength: 254 nm

o

Elution: Isocratic elution with a ratio of 65:35 (A:B) is a good starting point. Gradient
elution can be developed for more complex mixtures.[4]
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o Data Analysis: Construct a calibration curve by plotting the peak area of the standards
against their concentration. Determine the concentration of the sample by interpolating its
peak area from this curve.[4]
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Caption: A standard workflow for the quantification of 5-Acetamido-2-nitrobenzoic acid using
HPLC-UV.

Chapter 3: Applications in Research and Drug
Development

5-Acetamido-2-nitrobenzoic acid is not typically an active pharmaceutical ingredient (API)
itself but rather a key intermediate. Its value lies in its utility as a scaffold for building more
complex, pharmacologically active molecules. The presence of three distinct functional groups
allows for sequential and regioselective chemical modifications.

o Amide and Carboxylic Acid Groups: These can be hydrolyzed or modified.

o Nitro Group: This is a particularly versatile functional group. It can be readily reduced to an
amine (e.g., 5-acetamido-2-aminobenzoic acid), which can then be used in a wide variety of
subsequent reactions, such as diazotization or amide bond formation. This transformation is
fundamental in the synthesis of many heterocyclic compounds and other API precursors.[5]

[6]

The related compound, 5-acetamido-2-hydroxy benzoic acid, has been investigated for its
analgesic properties, highlighting the potential for derivatives of this structural class in drug
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discovery.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.mdpi.com/1424-8247/16/11/1584
https://pubmed.ncbi.nlm.nih.gov/38004449/
https://www.benchchem.com/product/b1222500/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-acetamido-2-nitrobenzoic-acid
https://www.benchchem.com/product/b1222500?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Benzoic acid, 5-(acetylamino)-2-nitro- | C9H8N205 | CID 78076 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. echemi.com [echemi.com]

3. Substance Registry Services | US EPA [cdxapps.epa.goVv]
4. pdf.benchchem.com [pdf.benchchem.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. Synthesis of 5-nitro-2-[N-3-(4-azidophenyl)-propylamino]-benzoic acid: photoaffinity
labeling of human red blood cell ghosts with a 5-nitro-2-(3-phenylpropylamino)-benzoic acid
analog - PubMed [pubmed.ncbi.nim.nih.gov]

7. mdpi.com [mdpi.com]
8. Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and

In-Silico Analysis of Their Target Interactions - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Acetamido-2-
nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222500/docs#an-in-depth-technical-guide-to-5-
acetamido-2-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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